Cas no 2171516-67-7 (9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2171516-67-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5774728
• PubChem ID: 165841540
• Update Time: 2023-11-25

9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane
• 2171516-67-7
• EN300-1641407
• 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane

• Inchi： 1S/C11H21NO2/c1-9(2)3-4-10-11(7-13-8-11)14-6-5-12-10/h9-10,12H,3-8H2,1-2H3
• InChI Key： ZVDITDVFQVPVAX-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)C)C21COC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų